N-(2-((4-(2-methoxyphenyl)piperazin-1-yl)sulfonyl)ethyl)-2-(m-tolyloxy)acetamide
CAS No.: 897611-34-6
Cat. No.: VC7743805
Molecular Formula: C22H29N3O5S
Molecular Weight: 447.55
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 897611-34-6 |
|---|---|
| Molecular Formula | C22H29N3O5S |
| Molecular Weight | 447.55 |
| IUPAC Name | N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]sulfonylethyl]-2-(3-methylphenoxy)acetamide |
| Standard InChI | InChI=1S/C22H29N3O5S/c1-18-6-5-7-19(16-18)30-17-22(26)23-10-15-31(27,28)25-13-11-24(12-14-25)20-8-3-4-9-21(20)29-2/h3-9,16H,10-15,17H2,1-2H3,(H,23,26) |
| Standard InChI Key | NHAXMPFAMCZOPQ-UHFFFAOYSA-N |
| SMILES | CC1=CC(=CC=C1)OCC(=O)NCCS(=O)(=O)N2CCN(CC2)C3=CC=CC=C3OC |
Introduction
Synthesis and Chemical Reactions
The synthesis of compounds with similar structures typically involves multiple steps, including:
-
Formation of the Piperazine Ring: Often achieved through reactions involving piperazine precursors.
-
Introduction of the Sulfonyl Group: Typically involves sulfonylation reactions.
-
Attachment of the Acetamide Moiety: May involve amidation reactions.
-
Introduction of the m-Tolyloxy Group: Could involve etherification reactions.
Optimizations in synthesis may focus on improving yields and purity by adjusting reaction conditions such as temperature, solvent choice, and reaction time.
Biological Activity and Potential Applications
Compounds with similar structures, such as those containing piperazine and sulfonyl groups, are often investigated for their potential in treating various conditions, including:
-
Anticancer Activity: Some sulfonamide derivatives have shown promise in inhibiting tumor growth .
-
Anti-inflammatory Activity: Certain compounds with related structures have been explored for their anti-inflammatory properties .
-
Neurological Disorders: Compounds with piperazine rings are sometimes studied for their effects on neurotransmitter levels, potentially treating conditions like depression or anxiety.
Research Findings and Future Directions
While specific research findings on N-(2-((4-(2-methoxyphenyl)piperazin-1-yl)sulfonyl)ethyl)-2-(m-tolyloxy)acetamide are not available, related compounds have shown potential in various therapeutic areas. Future research could focus on synthesizing this compound and evaluating its biological activity, potentially leading to new therapeutic applications.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume